Cas no 308292-45-7 (methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 308292-45-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD01114962
• CID: 3048532
• PubChem ID: 2756506
• Update Time: 2025-11-07

methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]-thiophene-3-carboxylic acid me thyl ester
• methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• BBL037269
• CBMicro_032793
• ALBB-001561
• 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]-thiophene-3-carboxylic acid methyl ester
• 2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid methyl ester
• STK021375
• MFCD01114962
• AKOS016040340
• 308292-45-7
• G30598
• BIM-0032823.P001
• AKOS000220125
• SR-01000597002
• Oprea1_099607
• CCG-202872
• methyl 2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Oprea1_267015
• F0863-0276
• 2-amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester
• SR-01000597002-1
• FS-1351
• EN300-59910
• methyl2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 984-951-5

• MDL： MFCD01114962
• Inchi： 1S/C11H15NO2S/c1-6-3-4-7-8(5-6)15-10(12)9(7)11(13)14-2/h6H,3-5,12H2,1-2H3
• InChI Key： YHYBWJHQHFHSSW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CC(C)CC2)N

Computed Properties

• Exact Mass: 225.082
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 308292-45-7): A Comprehensive Overview

Methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 308292-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, belonging to the benzothiophene class, has garnered attention due to its structural complexity and potential biological activities. The benzothiophene scaffold is a well-known pharmacophore in drug discovery, often incorporated into molecules targeting various therapeutic pathways.

The structural features of methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate contribute to its unique chemical properties. The presence of an amino group at the 2-position and a carboxylate ester at the 3-position introduces both basic and acidic functionalities, making it a versatile intermediate in synthetic chemistry. Additionally, the tetrahydropyridine ring enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological disorders. Benzothiophene derivatives have shown promise in this area due to their ability to interact with specific biological targets. For instance, studies have indicated that compounds with similar structures may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The 2-amino and 3-carboxylate functionalities in this compound suggest potential interactions with enzymes and receptors relevant to these pathologies.

The synthesis of methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex core structure efficiently. These synthetic strategies not only ensure high yields but also allow for functional group modifications that can fine-tune the biological activity of the final product.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced pharmacological profiles. The tetrahydropyridine moiety, in particular, has been shown to improve binding affinity to certain protein targets. This has led to the exploration of methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate as a starting point for generating libraries of compounds for further optimization.

The pharmacokinetic properties of this molecule are also under investigation. Studies have demonstrated that modifications within the benzothiophene ring can significantly impact metabolic stability and distribution within the body. The presence of both polar and non-polar regions in its structure suggests that it may exhibit favorable pharmacokinetic characteristics when properly optimized. This balance is crucial for achieving therapeutic efficacy while minimizing side effects.

In conclusion, methyl 2-amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 308292-45-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs targeting neurological disorders and other therapeutic areas. Continued investigation into its synthetic pathways and pharmacological effects will likely yield valuable insights into its role in future medical treatments.